ACAT-IN-1 cis isomer
ACAT-IN-1 cis isomer
ACAT-IN-1 cis isomer is a potent ACAT inhibitor with an IC50 of 100 nM.
Brand Name:
Vulcanchem
CAS No.:
145961-79-1
VCID:
VC0007060
InChI:
InChI=1S/C29H25NO2/c31-24-17-15-20(16-18-24)26-19-23-13-7-8-14-25(23)28(26)30-29(32)27(21-9-3-1-4-10-21)22-11-5-2-6-12-22/h1-18,26-28,31H,19H2,(H,30,32)/t26-,28-/m1/s1
SMILES:
C1C(C(C2=CC=CC=C21)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=C(C=C5)O
Molecular Formula:
C₂₉H₂₅NO₂
Molecular Weight:
419.5 g/mol
ACAT-IN-1 cis isomer
CAS No.: 145961-79-1
Inhibitors
VCID: VC0007060
Molecular Formula: C₂₉H₂₅NO₂
Molecular Weight: 419.5 g/mol
| CAS No. | 145961-79-1 |
|---|---|
| Product Name | ACAT-IN-1 cis isomer |
| Molecular Formula | C₂₉H₂₅NO₂ |
| Molecular Weight | 419.5 g/mol |
| IUPAC Name | N-[(1S,2R)-2-(4-hydroxyphenyl)-2,3-dihydro-1H-inden-1-yl]-2,2-diphenylacetamide |
| Standard InChI | InChI=1S/C29H25NO2/c31-24-17-15-20(16-18-24)26-19-23-13-7-8-14-25(23)28(26)30-29(32)27(21-9-3-1-4-10-21)22-11-5-2-6-12-22/h1-18,26-28,31H,19H2,(H,30,32)/t26-,28-/m1/s1 |
| Standard InChIKey | ZPORBGGQIAIHNC-IXCJQBJRSA-N |
| Isomeric SMILES | C1[C@@H]([C@@H](C2=CC=CC=C21)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=C(C=C5)O |
| SMILES | C1C(C(C2=CC=CC=C21)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=C(C=C5)O |
| Canonical SMILES | C1C(C(C2=CC=CC=C21)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=C(C=C5)O |
| Description | ACAT-IN-1 cis isomer is a potent ACAT inhibitor with an IC50 of 100 nM. |
| Reference | [1]. Vaccaro W, et al. Inhibitors of Acyl CoA:Cholesterol Acyltransferase. J. Med. Chem., 1996, 39 (8), pp 1704–1719 |
| PubChem Compound | 9866775 |
| Last Modified | Nov 11 2021 |
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